Ethyl 2-formyloxazole-4-carboxylate
Cat. No. B175793
M. Wt: 169.13 g/mol
InChI Key: GCCVOQPMHVWBLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08536209B2
Procedure details
In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of Na104 (3.21 g, 15.00 mmol) in water (26.0) mL was slowly added to a vigorously stirred suspension of silica gel (15.0 g) in acetone (60.0 mL). The mixture was then concentrated under reduced pressure and the lumpy solid slurried in CH2Cl2 and the solvent was evaporated under reduced pressure. CH2Cl2 (40.0 mL) was added and the reaction mixture was treated at rt with (E)-2-styryl-oxazole-4-carboxylic acid ethyl ester (1.22 g, 5.00 mmol) and RuCl3 hydrate (82 mg, 0.15 mmol). The reaction mixture was stirred at rt in the dark for 30 min, filtered and concentrated under reduced pressure. Purification of the residue by FC (1:9 to 1:2 EA-Hept) gave the title compound as a yellow solid. TLC:rf (3:2 EA-Hept)=0.21. LC-MS-conditions 02: tR=0.51 min; [M+H2O+H]+=188.50.
Quantity
1.22 g
Type
reactant
Reaction Step Two
[Compound]
Name
RuCl3 hydrate
Quantity
82 mg
Type
reactant
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
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N#N.[CH2:3]([O:5][C:6]([C:8]1[N:9]=[C:10](/[CH:13]=C/C2C=CC=CC=2)[O:11][CH:12]=1)=[O:7])[CH3:4].[OH2:21]>CC(C)=O>[CH2:3]([O:5][C:6]([C:8]1[N:9]=[C:10]([CH:13]=[O:21])[O:11][CH:12]=1)=[O:7])[CH3:4]
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Inputs
Step One
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N#N
|
Step Two
|
Name
|
|
|
Quantity
|
1.22 g
|
|
Type
|
reactant
|
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Smiles
|
C(C)OC(=O)C=1N=C(OC1)\C=C\C1=CC=CC=C1
|
[Compound]
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Name
|
RuCl3 hydrate
|
|
Quantity
|
82 mg
|
|
Type
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reactant
|
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Smiles
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
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Details
|
The reaction mixture was stirred at rt in the dark for 30 min
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The mixture was then concentrated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the lumpy solid slurried in CH2Cl2 and the solvent was evaporated under reduced pressure
|
ADDITION
|
Type
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ADDITION
|
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Details
|
CH2Cl2 (40.0 mL) was added
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Purification of the residue by FC (1:9 to 1:2 EA-Hept)
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Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
